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Compound of Interest

Compound Name: Sodium 3-(benzoyloxy)benzoate
CAS No.: 93776-88-6
Cat. No.: B12654229
Get Quote
. J

Executive Summary

Sodium 3-(benzoyloxy)benzoate is a specialized organic salt derived from the esterification
of benzoic acid and 3-hydroxybenzoic acid. Unlike its para-substituted isomer (used extensively
in linear liquid crystals) or its ortho-substituted isomer (related to salicylates), the meta-
substitution of this compound confers a unique "bent-core” geometry. This structural feature
makes it a critical intermediate in the synthesis of bent-core liquid crystals (BCLCs), functional
polymers, and potentially as a pro-drug scaffold in pharmaceutical research.

This guide details the synthesis protocols, structural implications for material science, and
safety profiles for researchers utilizing this compound.

Chemical Constitution & Properties[1][2]

The compound consists of two benzene rings linked by an ester group in a meta arrangement,
terminated by a carboxylate sodium salt.
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Property Specification

IUPAC Name Sodium 3-(benzoyloxy)benzoate
Molecular Formula Ci14HoNaOa

Molecular Weight 264.21 g/mol

CAS Number 93776-88-6

Appearance White to off-white crystalline powder

Soluble in water, methanol; sparingly soluble in

Solubility
non-polar solvents.[1]
Melting Point >300°C (decomposes)
Key Moiety m-Phenylene ester linkage (Bent-core unit)

Synthesis & Production Logic

The synthesis of Sodium 3-(benzoyloxy)benzoate requires a controlled esterification followed
by neutralization. The meta position of the hydroxyl group on the benzoic acid ring dictates the
geometry.

Reaction Mechanism

The synthesis typically involves the Schotten-Baumann reaction or direct condensation using
coupling agents (e.g., DCC) to prevent polymerization, as the substrate contains both acid and
alcohol functionalities.

Pathway:
« Activation: Benzoyl chloride is reacted with 3-hydroxybenzoic acid.
« Esterification: The phenolic hydroxyl group attacks the acyl chloride.

o Salt Formation: The resulting acid is neutralized with Sodium Hydroxide or Sodium
Bicarbonate.
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Experimental Protocol (Laboratory Scale)

Note: This protocol is a standardized adaptation for research synthesis.

Reagents:

3-Hydroxybenzoic acid (1.0 eq)

Benzoyl chloride (1.1 eq)

Pyridine (Solvent/Base)

Sodium Carbonate (

Step-by-Step Workflow:

Dissolution: Dissolve 13.8g (0.1 mol) of 3-hydroxybenzoic acid in 50 mL of dry
pyridine/acetone mixture at 0°C.

e Acylation: Dropwise add 15.5g (0.11 mol) of benzoyl chloride over 30 minutes. Maintain
temperature <5°C to prevent anhydride formation.

o Reflux: Allow to warm to room temperature, then reflux for 2 hours to ensure complete
esterification.

e Quench & Isolate: Pour mixture into ice-water acidified with HCI. The precipitate is 3-
(benzoyloxy)benzoic acid. Filter and wash with cold water.

e Salt Formation: Suspend the wet cake in water. Slowly add stoichiometric Sodium Carbonate
solution until pH 7.5 is reached.

o Crystallization: Evaporate solvent or add ethanol to precipitate Sodium 3-
(benzoyloxy)benzoate. Recrystallize from ethanol/water.

Synthesis Visualization
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The following diagram illustrates the chemical transformation and the critical "bent" geometry
introduced by the meta-substitution.

Benzoyl Chloride Pyridine, 0°C
(Electrophile) “HCl
3-Hydroxybenzoic Acid
(Nucleophile)

Click to download full resolution via product page

Na2CO3
3-(Benzoyloxy)benzoic Acid Neutralization Sodium 3-(benzoyloxy)benzoate
(Free Acid Form) (Target Salt)

Figure 1: Synthetic pathway from precursors to the final sodium salt.

Key Applications in Material Science
Bent-Core Liquid Crystals (BCLCs)

The primary scientific interest in 3-substituted benzoates lies in their ability to induce bent-core
or "banana-shaped" molecular architectures. Unlike linear mesogens (calamitic) derived from
4-hydroxybenzoic acid, the 3-isomer introduces a kink of approximately 120°.

e Mechanism: When incorporated into supramolecular structures, this kink prevents simple
nematic packing, often forcing the molecules into polar smectic phases (e.g., B1-B7 phases).

» Utility: These phases can exhibit ferroelectric or antiferroelectric switching even in achiral
molecules, a property highly valued for fast-switching display technologies and optical
sensors.

Polymer Nucleating Agents

Benzoate salts (like Sodium Benzoate) are industry-standard nucleating agents for
Polypropylene (PP). Sodium 3-(benzoyloxy)benzoate acts as a high-molecular-weight
analog.

o Thermal Stability: The ester linkage increases the molecular weight, potentially reducing
volatility compared to simple benzoates.
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» Crystallization: The aromatic rings provide a surface for polymer chain folding. The sodium
ion facilitates ionic aggregation, creating nucleation sites that increase the stiffness and
clarity of the polymer.

Structural Isomer Comparison

Understanding the position of the ester linkage is vital for application selection.

Common Primary
Isomer T Geometry

Name/Analogs Application

] UV Absorbers, Kinked (Intramolecular
2-Isomer Salicyl Benzoate )
Analgesics H-bond)

3- Bent-Core Liquid

3-Isomer Bent (120° Angle)

(Benzoyloxy)benzoate  Crystals

High-Strength Fibers ) ]
4-1somer Parabens / LCPs ) Linear (Rod-like)
(Kevlar-like)

Pharmaceutical & Biological Context

While less common than salicylates, the 3-(benzoyloxy)benzoate structure has implications in
drug design as a prodrug.

Metabolic Hydrolysis

In vivo, esterases (such as carboxylesterases) readily hydrolyze the ester bond.
e Benzoic Acid: A known preservative and metabolic intermediate (excreted as hippuric acid).

» 3-Hydroxybenzoic Acid: Exhibits mild antimicrobial properties and is an isomer of Salicylic
acid but lacks the ulcerogenic potential associated with the ortho-hydroxyl group.

Potential Toxicology

o Skin Irritation: Likely low, similar to other benzoate esters.
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o Systemic Toxicity: Determined by the load of benzoic acid. Generally considered safe (GRAS
status for simple benzoates) within limits.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 23662572, Sodium 3-(benzoyloxy)benzoate. Retrieved from [Link]

e Chemical Abstracts Service (CAS).Benzoic acid, 3-(benzoyloxy)-, sodium salt (1:1). CAS
Registry Number 93776-88-6. Retrieved from [Link]

e Reddy, R. A., & Tschierske, C. (2006).Bent-core liquid crystals: polar order, superstructural
chirality and spontaneous symmetry breaking in soft matter phases. Journal of Materials
Chemistry, 16(10), 907-961.

e Pinpools.Chemical Supplier Database: Sodium 3-(benzoyloxy)benzoate. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12654229?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12654229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

